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  4. 2-(4-Aminophenyl)-1,2-dihydro-7-[(1-oxido-2-pyridinyl)methoxy]-1-oxo-4-(3,4,5-trimethoxyphenyl)-3-is
2-(4-Aminophenyl)-1,2-dihydro-7-[(1-oxido-2-pyridinyl)methoxy]-1-oxo-4-(3,4,5-trimethoxyphenyl)-3-is 2-(4-Aminophenyl)-1,2-dihydro-7-[(1-oxido-2-pyridinyl)methoxy]-1-oxo-4-(3,4,5-trimethoxyphenyl)-3-is
Brand Name: Vulcanchem
CAS No.: 260414-73-1
VCID: VC0041688
InChI: InChI=1S/C32H29N3O8.ClH/c1-39-26-15-19(16-27(40-2)30(26)41-3)28-24-13-12-23(43-18-22-7-5-6-14-34(22)38)17-25(24)31(36)35(29(28)32(37)42-4)21-10-8-20(33)9-11-21;/h5-17H,18,33H2,1-4H3;1H/p+1
SMILES: COC1=CC(=CC(=C1OC)OC)C2=C([NH+](C(=O)C3=C2C=CC(=C3)OCC4=CC=CC=[N+]4[O-])C5=CC=C(C=C5)[NH3+])C(=O)OC.[Cl-]
Molecular Formula: C₃₂H₃₀ClN₃O₈
Molecular Weight: 620.05

2-(4-Aminophenyl)-1,2-dihydro-7-[(1-oxido-2-pyridinyl)methoxy]-1-oxo-4-(3,4,5-trimethoxyphenyl)-3-is

CAS No.: 260414-73-1

Reference Standards

VCID: VC0041688

Molecular Formula: C₃₂H₃₀ClN₃O₈

Molecular Weight: 620.05

2-(4-Aminophenyl)-1,2-dihydro-7-[(1-oxido-2-pyridinyl)methoxy]-1-oxo-4-(3,4,5-trimethoxyphenyl)-3-is - 260414-73-1

CAS No. 260414-73-1
Product Name 2-(4-Aminophenyl)-1,2-dihydro-7-[(1-oxido-2-pyridinyl)methoxy]-1-oxo-4-(3,4,5-trimethoxyphenyl)-3-is
Molecular Formula C₃₂H₃₀ClN₃O₈
Molecular Weight 620.05
IUPAC Name [4-[3-methoxycarbonyl-7-[(1-oxidopyridin-1-ium-2-yl)methoxy]-1-oxo-4-(3,4,5-trimethoxyphenyl)-2H-isoquinolin-2-ium-2-yl]phenyl]azanium;chloride
Standard InChI InChI=1S/C32H29N3O8.ClH/c1-39-26-15-19(16-27(40-2)30(26)41-3)28-24-13-12-23(43-18-22-7-5-6-14-34(22)38)17-25(24)31(36)35(29(28)32(37)42-4)21-10-8-20(33)9-11-21;/h5-17H,18,33H2,1-4H3;1H/p+1
SMILES COC1=CC(=CC(=C1OC)OC)C2=C([NH+](C(=O)C3=C2C=CC(=C3)OCC4=CC=CC=[N+]4[O-])C5=CC=C(C=C5)[NH3+])C(=O)OC.[Cl-]
Synonyms 2-(4-Aminophenyl)-1,2-dihydro-7-[(1-oxido-2-pyridinyl)methoxy]-1-oxo-4-(3,4,5-trimethoxyphenyl)-3-isoquinolinecarboxylic Acid methyl Ester Hydrochloride (1:1); T1032 N-Oxide_x000B_
PubChem Compound 131667712
Last Modified Nov 11 2021
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